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Compound of Interest

N-(4-cyanophenyl)-4-
Compound Name:
methoxybenzamide

Cat. No.: B234523

An In-depth Technical Guide to N-(4-
cyanophenyl)-4-methoxybenzamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-(4-cyanophenyl)-4-methoxybenzamide is a chemical compound of interest in medicinal
chemistry and materials science. This technical guide provides a comprehensive overview of its
core physical and chemical properties, detailed experimental protocols for its synthesis and
analysis, and insights into its potential biological activities. All quantitative data is presented in a
structured format for ease of reference, and key processes are visualized through diagrams to
facilitate understanding.

Physical and Chemical Properties

N-(4-cyanophenyl)-4-methoxybenzamide is a benzamide derivative with a molecular
structure that lends itself to various chemical interactions. A summary of its key physical and
chemical properties is provided in Table 1.
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Property Value Reference(s)
CAS Number 134925-97-6, 149505-74-8 [1]12113]
Molecular Formula C15H12N202 [1][3]
Molecular Weight 252.27 g/mol [2][3]
Exact Mass 252.09 u [1]
Melting Point 155 - 156 °C (in acetone) [1]
Boiling Point (Predicted) 365.7 £ 27.0 °C [2]
Density (Predicted) 1.24 + 0.1 g/cm3 [2]

pKa (Predicted) 12.24 +0.70 [2]
Polar Surface Area (PSA) 62.12 A2 [1]
XLogP3 2.89218 [1]

Experimental Protocols
Synthesis of N-(4-cyanophenyl)-4-methoxybenzamide

A common and effective method for the synthesis of N-(4-cyanophenyl)-4-
methoxybenzamide is through an acyl chloride-mediated amidation reaction.[4] This involves
the reaction of 4-methoxybenzoyl chloride with 4-aminobenzonitrile.

Materials:

4-methoxybenzoyl chloride

4-aminobenzonitrile

Pyridine or triethylamine (as a base)

Dichloromethane (DCM) or a similar aprotic solvent

Hydrochloric acid (HCI), 1M solution
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Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate or sodium sulfate

Rotary evaporator

Standard laboratory glassware

Procedure:

Dissolution: Dissolve 4-aminobenzonitrile in dichloromethane in a round-bottom flask.

Addition of Base: Add a slight excess of pyridine or triethylamine to the solution to act as an
acid scavenger.

Acylation: Slowly add an equimolar amount of 4-methoxybenzoyl chloride to the stirred
solution at 0 °C.

Reaction: Allow the reaction mixture to warm to room temperature and stir for several hours
until the reaction is complete (monitor by TLC).

Work-up:

o Wash the reaction mixture with 1M HCI to remove the excess base.

o Wash with saturated sodium bicarbonate solution to neutralize any remaining acid.

o Wash with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent using a rotary evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent
such as acetone to yield pure N-(4-cyanophenyl)-4-methoxybenzamide.[1]
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A generalized workflow for the synthesis of N-(4-cyanophenyl)-4-methoxybenzamide.
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Analytical Methods

Standard analytical techniques are employed to confirm the identity and purity of the

synthesized compound.

o High-Performance Liquid Chromatography (HPLC): Purity is often assessed using HPLC. A
typical method would involve an Eclipse XDB-C18 column with a mobile phase of methanol
and water, and detection using a UV detector at 254 nm.[5]

o Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the

molecular weight and elemental composition of the compound.[6]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy are
used to elucidate the molecular structure. While specific spectral data for the title compound
is not readily available in the provided search results, related compounds show characteristic
peaks for the aromatic protons, the amide proton, and the methoxy group protons. For
instance, in N-benzyl-4-methoxybenzamide, the methoxy protons appear as a singlet around
3.87 ppm.[7]

Potential Biological Activity and Mechanism of
Action

While specific biological data for N-(4-cyanophenyl)-4-methoxybenzamide is limited, related
N-phenylbenzamide derivatives have shown promising antiviral activity, particularly against the
Hepatitis B virus (HBV).[6][8][9]

The proposed mechanism of action for some of these derivatives involves the upregulation of
the intracellular protein APOBEC3G (A3G).[8][9] A3G is a cytidine deaminase that can inhibit
the replication of HBV. Therefore, compounds that increase the levels of A3G, such as certain
N-phenylbenzamide derivatives, are of interest as potential anti-HBV agents.[3][9]
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Proposed anti-HBV mechanism via APOBEC3G upregulation.

Conclusion

N-(4-cyanophenyl)-4-methoxybenzamide is a compound with well-defined physical and
chemical properties that can be synthesized and purified using standard organic chemistry
techniques. The structural similarity of this compound to other biologically active benzamides
suggests that it may also possess interesting pharmacological properties, warranting further
investigation by researchers in drug discovery and development. The information provided in
this guide serves as a valuable resource for professionals working with this and related

molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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